Cas no 33314-00-0 (4-methoxy-2,6-bis(methylsulfanylmethyl)phenol)

• Product Name: 4-methoxy-2,6-bis(methylsulfanylmethyl)phenol
• CAS No: 33314-00-0
• MF: C₁₁H₁₆O₂S₂
• MW: 244.373540878296
• CID: 917833
• PubChem ID: 326624
• Update Time: 2025-04-19

4-methoxy-2,6-bis(methylsulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,6-bis(methylsulfanylmethyl)phenol
• 2,6-Bis-methylthiomethyl-4-methoxyphenol
• 4-methoxy-2,6-bis(methylthiomethyl)phenol
• 4-Methoxy-2,6-bis-(methylthiomethyl)-phenol
• 4-Methoxy-2,6-di-(thiomethoxymethyl)phenol
• AC1L6YRP
• NSC298300
• DTXSID70315956
• 33314-00-0
• NSC-298300

• Inchi： 1S/C11H16O2S2/c1-13-10-4-8(6-14-2)11(12)9(5-10)7-15-3/h4-5,12H,6-7H2,1-3H3
• InChI Key： ZLHMUADMSNMJMB-UHFFFAOYSA-N
• SMILES： S(C)CC1C=C(C=C(CSC)C=1O)OC

Computed Properties

• Exact Mass: 244.05928
• Monoisotopic Mass: 244.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• PSA: 29.46